Cas no 946282-97-9 (N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide)

• Product Name: N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide
• CAS No: 946282-97-9
• MF: C₁₉H₂₂F₂N₆OS
• MW: 420.479388713837
• CID: 5971924
• PubChem ID: 16902082
• Update Time: 2025-07-15

N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide
• N-[2-[6-ethylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2,4-difluorobenzamide
• Benzamide, N-[2-[6-(ethylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2,4-difluoro-
• N-(2-(6-(ethylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,4-difluorobenzamide
• N-{2-[6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2,4-difluorobenzamide
• 946282-97-9
• AKOS024641865
• F2337-1345

• Inchi： 1S/C19H22F2N6OS/c1-3-7-22-16-14-11-24-27(17(14)26-19(25-16)29-4-2)9-8-23-18(28)13-6-5-12(20)10-15(13)21/h5-6,10-11H,3-4,7-9H2,1-2H3,(H,23,28)(H,22,25,26)
• InChI Key： JLKAISXQPYPLFW-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NCCC)N=C(SCC)N=2)(=O)C1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 420.15438684g/mol
• Monoisotopic Mass: 420.15438684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide

Recent Advances in the Study of N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide (CAS: 946282-97-9)

The compound N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide (CAS: 946282-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of proliferative diseases such as cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific kinase targets, which play critical roles in cell signaling pathways associated with tumor growth and survival. Structural-activity relationship (SAR) studies have revealed that the ethylsulfanyl and propylamino substituents at the 6- and 4-positions of the pyrazolo[3,4-d]pyrimidine ring, respectively, are crucial for maintaining high binding affinity and selectivity. Additionally, the 2,4-difluorobenzamide moiety has been shown to enhance the compound's metabolic stability and oral bioavailability, making it a viable candidate for further development.

In vitro and in vivo studies have demonstrated that this compound exhibits potent antiproliferative activity against a range of cancer cell lines, including those resistant to conventional therapies. Mechanistic studies have further elucidated its ability to induce apoptosis and inhibit angiogenesis, highlighting its potential as a multi-targeted therapeutic agent. Recent pharmacokinetic evaluations have also indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, supporting its progression into advanced preclinical and clinical trials.

Despite these promising results, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Current research efforts are directed toward the synthesis of derivatives with improved selectivity and reduced toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-{2-6-(ethylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}-2,4-difluorobenzamide represents a compelling example of how rational drug design and structural optimization can yield novel therapeutic agents with significant clinical potential. Continued research into its biological activities and therapeutic applications is expected to provide valuable insights for the development of next-generation kinase inhibitors and anticancer drugs.